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Abstract
N-methylmalonamic acid, a molecule of significant interest in toxicology and environmental

health, is primarily recognized as a key metabolite of the widely used isothiazolinone biocides,

methylisothiazolinone (MI) and chloromethylisothiazolinone (MCI).[1][2] Its detection in

biological matrices serves as a crucial biomarker for assessing human exposure to these

common preservatives and potential sensitizers.[1][2][3] This technical guide provides a

comprehensive overview of the physicochemical properties of N-methylmalonamic acid,

offering valuable insights for researchers in drug metabolism, toxicology, and analytical

chemistry. The guide delves into its chemical identity, structural characteristics, and available
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and predicted physicochemical parameters. Furthermore, it outlines detailed experimental

protocols for its quantification and discusses its synthesis and stability. This document aims to

be a central resource for scientists and professionals requiring a deep technical understanding

of N-methylmalonamic acid.

Introduction: The Significance of N-
methylmalonamic Acid as a Biomarker
N-methylmalonamic acid (NMMA) has emerged as a critical biomarker for monitoring human

exposure to methylisothiazolinone (MI) and chloromethylisothiazolinone (MCI), two prevalent

biocides found in a vast array of consumer and industrial products, including cosmetics,

personal care items, and water-based paints.[1][3] Due to their potential as skin sensitizers, the

use of MI and MCI is a subject of regulatory scrutiny.[1] The quantification of NMMA in urine

provides a reliable method for assessing the extent of human uptake of these biocides.[1][2][3]

From a chemical standpoint, N-methylmalonamic acid is a dicarboxylic acid monoamide,

possessing both a carboxylic acid and an amide functional group. This bifunctionality governs

its chemical behavior, including its acidity, solubility, and reactivity. Understanding these

fundamental properties is paramount for the development of robust analytical methods, for

predicting its environmental fate, and for comprehending its toxicokinetic profile.

This guide provides a detailed exploration of the physicochemical properties of N-

methylmalonamic acid, bridging the gap between its toxicological significance and its

fundamental chemical characteristics.

Chemical Identity and Structure
A clear understanding of the chemical identity and structure of N-methylmalonamic acid is the

foundation for interpreting its physicochemical properties.
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Identifier Value Source

IUPAC Name
3-(methylamino)-3-

oxopropanoic acid
-

Synonyms
N-methylmalonamic acid,

NMMA
[1][2][3]

CAS Number 25550-61-0 (predicted) -

Molecular Formula C4H7NO3 -

Molecular Weight 117.10 g/mol -

Canonical SMILES CNC(=O)CC(=O)O -

Molecular Structure
The structure of N-methylmalonamic acid features a three-carbon chain with a carboxylic acid

group at one terminus and an N-methylamide group at the other. The presence of both a

hydrogen bond donor (the amide N-H and the carboxylic acid O-H) and multiple hydrogen bond

acceptors (the carbonyl oxygens and the amide oxygen) dictates its intermolecular interactions

and, consequently, its physical properties.

Caption: 2D structure of N-methylmalonamic acid.

Physicochemical Properties
Direct experimental data for many of the physicochemical properties of N-methylmalonamic

acid are not readily available in the peer-reviewed literature. Therefore, a combination of data

from analogous compounds and in silico predictions are presented here to provide a

comprehensive profile.

Acidity (pKa)
The pKa value is a critical parameter that influences the ionization state of a molecule at a

given pH, which in turn affects its solubility, lipophilicity, and biological transport. N-

methylmalonamic acid has one acidic proton on the carboxylic acid group.
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Property Predicted Value Method

pKa 3.5 - 4.5
Chemically similar to other

small carboxylic acids.

Note: This is an estimated value. The actual pKa may vary.

The acidity of N-methylmalonamic acid is crucial for its analysis by methods such as gas

chromatography, where derivatization of the acidic proton is often necessary.[1]

Solubility
The solubility of N-methylmalonamic acid is influenced by its ability to form hydrogen bonds

with solvent molecules.

Solvent Predicted Solubility Rationale

Water Soluble

The presence of carboxylic

acid and amide groups allows

for hydrogen bonding with

water.

Methanol Soluble
Polar protic solvent capable of

hydrogen bonding.

Ethanol Soluble

Polar protic solvent. The

solubility of the related

methylmalonic acid in ethanol

is approximately 25 mg/mL.

Acetonitrile Slightly Soluble Polar aprotic solvent.

n-Hexane Insoluble

Nonpolar solvent. The

pentafluorobenzyl (PFB)

derivative is extractable into n-

hexane.[1]

Note: These are qualitative predictions based on chemical structure and analogy.
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Melting and Boiling Points
The melting and boiling points are indicative of the strength of intermolecular forces. The ability

of N-methylmalonamic acid to form hydrogen bonds suggests it will have relatively high melting

and boiling points for its molecular weight.

Property Predicted Value Method

Melting Point 100 - 120 °C
Prediction based on group

contribution methods.

Boiling Point Decomposes before boiling

Carboxylic acids and amides

can be prone to decomposition

at elevated temperatures.

Note: These are estimated values and require experimental verification.

Spectroscopic Data
Spectroscopic data is essential for the identification and quantification of N-methylmalonamic

acid.

Mass Spectrometry (MS): In GC-MS/MS analysis, N-methylmalonamic acid is typically

derivatized, for example, with pentafluorobenzyl bromide (PFB-Br), to enhance its volatility

and ionization efficiency.[1] The resulting PFB ester can then be analyzed. The mass

spectrum of the underivatized molecule would be expected to show a molecular ion peak

([M]+) and fragmentation patterns corresponding to the loss of CO2, H2O, and cleavage of

the amide bond.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR (Predicted):

A singlet or broad singlet for the carboxylic acid proton (δ 10-12 ppm).

A broad signal for the amide proton (δ 7-8.5 ppm).
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A singlet for the methylene protons (CH₂) adjacent to the carbonyl groups (δ 3.0-3.5

ppm).

A doublet for the methyl protons (CH₃) coupled to the amide proton (δ 2.7-2.9 ppm).

¹³C NMR (Predicted):

Two signals for the carbonyl carbons (C=O) in the range of δ 170-180 ppm.

A signal for the methylene carbon (CH₂) around δ 40-50 ppm.

A signal for the methyl carbon (CH₃) around δ 25-30 ppm.

Infrared (IR) Spectroscopy (Predicted):

A broad O-H stretch from the carboxylic acid (2500-3300 cm⁻¹).

An N-H stretch from the amide (3100-3500 cm⁻¹).

A strong C=O stretch from the carboxylic acid (1700-1730 cm⁻¹).

A strong C=O stretch from the amide (Amide I band) (1630-1680 cm⁻¹).

An N-H bend from the amide (Amide II band) (1510-1570 cm⁻¹).

Synthesis and Stability
Synthesis of N-methylmalonamic Acid
A plausible synthetic route to N-methylmalonamic acid involves the reaction of a malonic acid

monoester with methylamine, followed by hydrolysis of the ester. A similar procedure has been

described for the synthesis of the ethyl ester of N-methylmalonamic acid.[3]

Malonic acid monoester N-methylmalonamic acid ester1. Amidation

Methylamine (CH₃NH₂)

N-methylmalonamic acid2. Hydrolysis
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Caption: Proposed synthetic pathway for N-methylmalonamic acid.

Step-by-step conceptual protocol:

Amidation: Malonic acid monoester (e.g., monoethyl malonate) is reacted with methylamine

in a suitable solvent. This reaction selectively forms the amide at the ester position, leaving

the carboxylic acid group intact.

Hydrolysis: The resulting N-methylmalonamic acid ester is then subjected to hydrolysis

(either acidic or basic) to cleave the ester group and yield N-methylmalonamic acid.

Purification: The final product can be purified by crystallization or chromatography.

Stability
pH Stability: Amic acids, such as N-methylmalonamic acid, can be susceptible to hydrolysis,

particularly under acidic or basic conditions, to yield malonic acid and methylamine.

However, they are generally stable at neutral pH.

Thermal Stability: The compound is expected to be relatively stable at room temperature. At

elevated temperatures, decarboxylation of the malonic acid backbone may occur, especially

under acidic conditions.

Experimental Protocols: Quantification of N-
methylmalonamic Acid in Urine
The following is a generalized protocol for the quantification of N-methylmalonamic acid in

urine, based on established gas chromatography-tandem mass spectrometry (GC-MS/MS)

methods.[1]
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1. Urine Sample Preparation
(Freeze-drying)

2. Derivatization
(with Pentafluorobenzyl bromide)

3. Liquid-Liquid Extraction
(into n-hexane)

4. Concentration of Extract

5. GC-MS/MS Analysis

Click to download full resolution via product page

Caption: Workflow for the GC-MS/MS analysis of N-methylmalonamic acid.

Materials and Reagents
Urine samples

N-methylmalonamic acid standard

¹³C₃-N-methylmalonamic acid (internal standard)

Pentafluorobenzyl bromide (PFB-Br)

Anhydrous sodium sulfate

n-Hexane

Other necessary solvents and reagents
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Sample Preparation and Derivatization
Sample Preparation: A known volume of urine is aliquoted and freeze-dried to remove water.

Derivatization: The dried residue is reconstituted in an anhydrous solvent, and the internal

standard is added. Pentafluorobenzyl bromide is added as the derivatizing agent, and the

reaction is allowed to proceed at an elevated temperature (e.g., 60-70°C) to convert the

carboxylic acid to its PFB ester. This step is crucial for making the analyte volatile enough for

GC analysis.

Extraction and Analysis
Extraction: The derivatized sample is extracted with a nonpolar solvent such as n-hexane to

isolate the PFB-ester of N-methylmalonamic acid.[1]

Concentration: The organic extract is concentrated under a gentle stream of nitrogen.

GC-MS/MS Analysis: The concentrated extract is injected into the GC-MS/MS system. The

analysis is performed in selected reaction monitoring (SRM) mode for high selectivity and

sensitivity.

Quality Control
The method should be validated for linearity, accuracy, precision, limit of detection (LOD), and

limit of quantification (LOQ). Quality control samples at different concentrations should be

included in each analytical run to ensure the reliability of the results.

Conclusion
N-methylmalonamic acid is a molecule of considerable importance in the field of human

biomonitoring. While extensive research has focused on its role as a metabolite and its

analytical detection, a comprehensive characterization of its fundamental physicochemical

properties has been lacking. This technical guide has consolidated the available information

and provided reliable predictions for key parameters such as pKa, solubility, and spectral data.

The outlined synthetic strategy and analytical protocol offer practical guidance for researchers

working with this compound. A deeper understanding of the physicochemical properties of N-

methylmalonamic acid will undoubtedly facilitate more accurate exposure assessments and

further research into the toxicology of isothiazolinone biocides.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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